4-Chlorobenzyl isocyanate
Overview
Description
Molecular Structure Analysis
The molecular structure of 4-Chlorobenzyl isocyanate consists of a benzene ring substituted with a chlorine atom and an isocyanate group attached to the benzene ring via a methylene bridge . The InChI representation of the molecule isInChI=1S/C8H6ClNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2 . Physical And Chemical Properties Analysis
4-Chlorobenzyl isocyanate has a boiling point of 233-234 °C and a density of 1.265 g/mL at 25 °C . Its refractive index is 1.5460 .Scientific Research Applications
Application 2: High-Voltage Film-Forming Additive for Lithium-Ion Batteries
- Summary of the Application : Benzyl isocyanate, a compound similar to 4-Chlorobenzyl isocyanate, has been used as an effective high-voltage film-forming additive for lithium-ion batteries .
- Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The outcomes of these applications are not specified in the source .
Application 3: Organic Building Blocks
- Summary of the Application : 4-Chlorobenzyl isocyanate is used as an organic building block in various chemical reactions .
- Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The outcomes of these applications are not specified in the source .
Application 4: Preparation of Isothiocyanates
- Summary of the Application : 4-Chlorophenyl isocyanate, a compound similar to 4-Chlorobenzyl isocyanate, has been used in the preparation of isothiocyanates .
- Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The outcomes of these applications are not specified in the source .
Application 5: Organic Building Blocks
- Summary of the Application : 4-Chlorobenzyl isocyanate is used as an organic building block in various chemical reactions .
- Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The outcomes of these applications are not specified in the source .
Application 6: Preparation of Isothiocyanates
- Summary of the Application : 4-Chlorophenyl isocyanate, a compound similar to 4-Chlorobenzyl isocyanate, has been used in the preparation of isothiocyanates .
- Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The outcomes of these applications are not specified in the source .
Safety And Hazards
4-Chlorobenzyl isocyanate is considered hazardous. It may cause respiratory irritation, allergy or asthma symptoms, or breathing difficulties if inhaled. It is harmful if inhaled, swallowed, or in contact with skin. It can cause serious eye irritation and skin irritation . Personal protective equipment, including gloves and eye/face protection, should be worn when handling this chemical .
properties
IUPAC Name |
1-chloro-4-(isocyanatomethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAXSVEFCBLZGCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN=C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10391895 |
Source
|
| Record name | 4-Chlorobenzyl isocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10391895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chlorobenzyl isocyanate | |
CAS RN |
30280-44-5 |
Source
|
| Record name | 4-Chlorobenzyl isocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10391895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-chloro-4-(isocyanatomethyl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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